Cas no 84258-70-8 (Benzo[b]naphtho[1,2-d]thiophene,6-methyl-)

• Product Name: Benzo[b]naphtho[1,2-d]thiophene,6-methyl-
• CAS No: 84258-70-8
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 731299
• PubChem ID: 158426
• Update Time: 2025-04-19

Benzo[b]naphtho[1,2-d]thiophene,6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[1,2-d]thiophene,6-methyl-
• 6-methylnaphtho[2,1-b][1]benzothiole
• 84258-70-8
• DTXSID30233208
• Benzo(b)naphtho(1,2-d)thiophene, 6-methyl-
• WOQVFYLUIYFKLC-UHFFFAOYSA-N
• Benzo[b]naphtho[1,2-d]thiophene, 6-methyl
• SCHEMBL16283926
• Benzo[b]naphtho[1,2]thiophene, 6-methyl

• Inchi： 1S/C17H12S/c1-11-10-12-6-2-3-7-13(12)16-14-8-4-5-9-15(14)18-17(11)16/h2-10H,1H3
• InChI Key： WOQVFYLUIYFKLC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C3C=CC=CC=3C=C(C)C1=2

Computed Properties

• Exact Mass: 248.06597156g/mol
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-5 g/L) (25 ºC),